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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum iodide
in various organic solvents. Due to its hygroscopic and reactive nature, understanding its

solubility is critical for its application as a catalyst and reagent in organic synthesis, including in

drug development processes where precise reaction conditions are paramount. This document

compiles available quantitative and qualitative solubility data, details experimental protocols for

solubility determination of air-sensitive compounds, and provides visual workflows to guide

laboratory practices.

Quantitative Solubility Data
The solubility of aluminum iodide in organic solvents is a key parameter for its use in chemical

reactions. The following table summarizes the available quantitative data from various sources.

It is important to note that for several common solvents, only qualitative descriptions of

solubility are available in the literature. Furthermore, aluminum iodide is known to react with

certain solvents, such as acetonitrile and tetrahydrofuran; in these cases, the interaction is not

a simple dissolution.
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Solvent Formula
Temperature
(°C)

Solubility (
g/100 g of
solvent)

Notes

Benzene C₆H₆ 110.7 147.3[1]

Hydrazine N₂H₄ Not Specified 1[1]

Phosphorus(V)

trichloride oxide

(Phosphoryl

chloride)

POCl₃ 20 17[1]

Pyridine C₅H₅N 25 0.82[1]

Sulfur dioxide

(liquid)
SO₂ 0 0.23[1]

Acetonitrile CH₃CN Not Applicable Reacts[1] Reaction occurs.

Tetrahydrofuran

(THF)
C₄H₈O Not Applicable Reacts[1] Reaction occurs.

Ethanol C₂H₅OH Not Specified
Soluble[2][3][4]

[5]

Quantitative data

not available.

Diethyl ether (C₂H₅)₂O Not Specified
Soluble[2][3][4]

[5]

Quantitative data

not available.

Carbon disulfide CS₂ Not Specified Soluble[2][3][4]
Quantitative data

not available.

Carbon

tetrachloride
CCl₄ Not Specified Soluble[6]

Quantitative data

not available.

Experimental Protocols for Solubility Determination
The determination of the solubility of aluminum iodide requires stringent anhydrous and

anaerobic conditions due to its high reactivity with water and atmospheric oxygen. The

following are detailed methodologies for accurately measuring its solubility in organic solvents

using techniques suitable for air-sensitive compounds.
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General Preparatory Workflow
Prior to any solubility measurement, rigorous preparation of materials and equipment is

essential. This workflow outlines the necessary steps to ensure an inert atmosphere.

General Preparatory Workflow

Preparation

Dry Glassware
(Oven, >120°C, >12h)

Assemble Schlenk Flask
or Glovebox Apparatus

Cool under vacuum

Purge with Inert Gas
(Nitrogen or Argon)

Multiple vacuum/inert gas cycles

Dry Solvent
(e.g., over molecular sieves)

Transfer under inert atmosphere

Click to download full resolution via product page

Caption: General workflow for preparing equipment for handling air-sensitive compounds.

Solubility Determination by Gravimetric Method using a
Schlenk Line
This method involves preparing a saturated solution, separating the undissolved solid, and

determining the mass of the dissolved solute in a known mass of the solvent.

Methodology:
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Preparation: Set up a Schlenk line with a supply of dry, inert gas (e.g., Argon or Nitrogen). All

glassware (Schlenk flasks, filter cannula, etc.) must be thoroughly dried in an oven and

cooled under vacuum.

Addition of Solvent and Solute: In a pre-weighed Schlenk flask under a positive pressure of

inert gas, add a known mass of anhydrous organic solvent via a cannula or a gas-tight

syringe. Add an excess of aluminum iodide to the solvent.

Equilibration: Seal the flask and stir the mixture at a constant, recorded temperature using a

magnetic stirrer and a temperature-controlled bath until equilibrium is reached. This may take

several hours. The presence of undissolved solid is necessary to ensure saturation.

Filtration: Once equilibrium is achieved, stop the stirring and allow the solid to settle. Using a

filter cannula (a tube with a filter frit), carefully transfer a known mass of the clear, saturated

solution to a second pre-weighed Schlenk flask under a positive pressure of inert gas.

Solvent Evaporation: Gently heat the second flask under vacuum to evaporate the solvent

completely. The flask should be periodically re-weighed until a constant mass is achieved,

indicating all solvent has been removed.

Calculation: The mass of the dissolved aluminum iodide is the final mass of the flask minus

its initial empty mass. The mass of the solvent is the mass of the flask with the saturated

solution minus the mass of the flask with the dissolved solid. The solubility can then be

calculated as grams of solute per 100 grams of solvent.
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Gravimetric Solubility Determination Workflow (Schlenk Line)

Gravimetric Method

Add known mass of solvent and excess AlI₃ to tared Schlenk flask

Equilibrate at constant temperature with stirring

Filter saturated solution into a second tared Schlenk flask

Evaporate solvent under vacuum

Weigh flask with solid AlI₃

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for gravimetric solubility determination using a Schlenk line.
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Solubility Determination by Spectroscopic Method in a
Glovebox
This method is suitable for smaller sample sizes and relies on creating a calibration curve to

determine the concentration of a saturated solution.

Methodology:

Environment: All steps are performed inside a glovebox with a controlled inert atmosphere

(e.g., <1 ppm O₂, <1 ppm H₂O).

Preparation of Standard Solutions: Prepare a series of standard solutions of aluminum
iodide in the desired solvent with known concentrations.

Calibration Curve: Measure the absorbance of each standard solution at a specific

wavelength using a UV-Vis spectrophotometer (a fiber-optic probe inside the glovebox is

ideal). Plot absorbance versus concentration to create a calibration curve.

Preparation of Saturated Solution: In a vial, add an excess of aluminum iodide to the

solvent. Seal the vial and agitate it at a constant temperature until equilibrium is reached.

Sample Preparation and Analysis: Allow the undissolved solid to settle. Carefully draw a

sample of the clear supernatant and filter it through a syringe filter into a clean vial. Dilute a

known volume of the saturated solution with a known volume of pure solvent to bring its

concentration within the range of the calibration curve.

Measurement and Calculation: Measure the absorbance of the diluted solution. Use the

calibration curve to determine the concentration of the diluted solution. Back-calculate the

concentration of the original saturated solution, which represents the solubility.
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Spectroscopic Solubility Determination Workflow (Glovebox)

Spectroscopic Method

Prepare standard solutions of AlI₃

Generate calibration curve (Absorbance vs. Concentration)

Determine concentration from calibration curve and calculate solubility

Prepare saturated solution of AlI₃

Filter and dilute a known volume of the saturated solution

Measure absorbance of diluted solution

Click to download full resolution via product page

Caption: Workflow for spectroscopic solubility determination in a glovebox.

Logical Relationships in Solubility
The solubility of aluminum iodide in organic solvents is governed by the principle of "like

dissolves like," with considerations for its strong Lewis acidity.
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Factors Influencing Aluminum Iodide Solubility

Solubility Factors

Solubility of AlI₃

Solvent Polarity

Lewis Acidity of AlI₃

Lewis Basicity of Solvent

Interaction

Temperature

Click to download full resolution via product page

Caption: Key factors influencing the solubility of aluminum iodide in organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aluminum iodide [chemister.ru]

2. Aluminum Iodide: Solubility, Reaction & Uses | Study.com [study.com]

3. alfa-chemistry.com [alfa-chemistry.com]

4. ALUMINUM IODIDE | 7784-23-8 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1582002?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582002?utm_src=pdf-body
https://www.benchchem.com/product/b1582002?utm_src=pdf-custom-synthesis
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://study.com/academy/lesson/aluminum-iodide-solubility-reaction-uses.html
https://www.alfa-chemistry.com/product/aluminum-iodide-cas-7784-23-8-233126.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3352335.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. CAS 7784-23-8: Aluminum iodide | CymitQuimica [cymitquimica.com]

6. Aluminium iodide - Sciencemadness Wiki [sciencemadness.org]

To cite this document: BenchChem. [Solubility of Aluminum Iodide in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582002#solubility-of-aluminum-iodide-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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